8-{[4-(3-chlorophenyl)-1-piperazinyl]sulfonyl}-2-methylquinoline

• IUPAC Name: 8-[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl-2-methylquinoline
• InChI: InChI=1S/C20H20ClN3O2S/c1-15-8-9-16-4-2-7-19(20(16)22-15)27(25,26)24-12-10-23(11-13-24)18-6-3-5-17(21)14-18/h2-9,14H,10-13H2,1H3
• InChI Key: KQJVKZMEHGKCLC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=CC=C2S(=O)(=O)N3CCN(CC3)C4=CC(=CC=C4)Cl)C=C1
• Molecular Formula: C20H20ClN3O2S
• Molecular Weight: 401.9 g/mol

Description

The compound “8-{[4-(3-chlorophenyl)-1-piperazinyl]sulfonyl}-2-methylquinoline” is a complex organic molecule. It has a molecular formula of C20H20ClN3O2S, an average mass of 401.910 Da, and a monoisotopic mass of 401.096466 Da.

Synthesis Analysis

The synthesis of quinoline derivatives, such as the one , has been widely studied. Classical synthesis protocols like Gould–Jacob, Friedländer, Pfitzinger, Skraup, Doebner von Miller, and Conrad Limpach are well-known for the construction of the principal quinoline scaffold. For the synthesis of piperazine derivatives, methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Molecular Structure Analysis

The molecular structure of this compound is complex, featuring a quinoline ring, a piperazine ring, and a sulfonyl group. The quinoline ring is a heterocyclic aromatic compound with a benzene ring fused with a pyridine moiety. The piperazine ring is a six-membered ring with two nitrogen atoms.

Chemical Reactions Analysis

Quinoline and its derivatives participate in a wide range of chemical reactions. They can undergo both electrophilic and nucleophilic substitution reactions. Piperazine derivatives also show a wide range of reactivity.